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Compound of Interest

Compound Name: Sclerin

Cat. No.: B1202909

A Note on "Sclerin": The term "Sclerin" is ambiguous and can refer to at least two distinct
chemical entities: a small molecule with the formula C13H1404 and a protein also known as
Scinderin. As public domain information regarding the biological activity and high-throughput
screening (HTS) applications for the small molecule is not available, these application notes will
focus on the protein Scinderin, a viable and promising target for HTS assays in drug discovery.

Scinderin: A Target for Modulating Actin Dynamics

Scinderin (also known as adseverin) is a calcium-dependent actin filament-severing protein
belonging to the gelsolin superfamily. It plays a crucial role in remodeling the actin
cytoskeleton, a process fundamental to cell motility, exocytosis, and apoptosis.[1][2] The
activity of Scinderin is regulated by intracellular calcium levels, making it a key player in cellular
responses to various stimuli.[1][3] Its involvement in cancer cell migration and invasion
highlights it as a potential therapeutic target.[4][5]

Mechanism of Action

Scinderin's primary function is to sever actin filaments, breaking them into shorter fragments.
This activity is triggered by an increase in intracellular calcium concentration. By severing
existing filaments, Scinderin creates a pool of actin monomers that can be used for the rapid
assembly of new filaments, thus facilitating dynamic changes in cell shape and movement. This
process is integral to phenomena such as the release of secretory vesicles.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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